Cas no 1894944-16-1 (benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate)

• Product Name: benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate
• CAS No: 1894944-16-1
• MF: C₁₆H₂₀F₂N₂O₂
• MW: 310.339011192322
• CID: 5266903
• Update Time: 2025-05-19

benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C16H20F2N2O2/c17-16(18)11-19-8-6-15(16)7-9-20(12-15)14(21)22-10-13-4-2-1-3-5-13/h1-5,19H,6-12H2
• InChI Key： ACYWYUOYUBPIGO-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2(F)F)CCN1C(OCC1=CC=CC=C1)=O

Additional information on benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate

Benzyl 6,6-Difluoro-2,8-Diazaspiro[4.5]Decane-2-Carboxylate: A Comprehensive Overview

Benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate is a highly specialized compound with the CAS number 1894944-16-1. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The benzyl group attached to the spiro system adds to its complexity and functional diversity. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals and materials science.

The structure of benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate is intriguing due to its spiro system and the presence of fluorine atoms at the 6 and 6' positions. The difluoro substitution pattern suggests that this compound may exhibit unique electronic properties, making it a promising candidate for advanced materials development. Researchers have explored its electronic characteristics in depth, revealing its potential as a building block for organic semiconductors.

One of the most significant advancements in the study of this compound is its application in drug design. The diazaspiro system has been shown to possess bioactive properties, making it a valuable component in the development of new pharmaceutical agents. Recent research has focused on its ability to modulate specific biological pathways, offering new avenues for therapeutic intervention.

The synthesis of benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The incorporation of the fluorine atoms requires precise control over reaction conditions to ensure high yields and purity. This compound's synthesis has been optimized in recent years, making it more accessible for large-scale production.

In terms of physical properties, this compound exhibits remarkable stability under various conditions. Its carboxylate group contributes to its solubility in polar solvents, which is advantageous for its use in solution-based applications. Recent studies have also explored its thermal stability, revealing its suitability for high-temperature applications in materials science.

The application of benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate extends beyond pharmaceuticals and materials science. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have utilized this compound as a precursor for constructing advanced molecular frameworks with tailored functionalities.

In conclusion, benzyl 6,6-difluoro-2,8-diazaspiro[4.5]decane-2-carboxylate (CAS No: 1894944-16-1) is a versatile compound with significant potential in various scientific domains. Its intricate structure and unique properties continue to inspire innovative research directions, ensuring its relevance in the ever-evolving landscape of chemical science.